Methyl 2-cyano-6-methylisonicotinate

• CAS No.: 597561-39-2
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: methyl 2-cyano-6-methylpyridine-4-carboxylate
• InChI: InChI=1S/C9H8N2O2/c1-6-3-7(9(12)13-2)4-8(5-10)11-6/h3-4H,1-2H3
• InChI Key: IORHKKARWHUUAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C#N)C(=O)OC

Description

Methyl 2-cyano-6-methylisonicotinate is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under N2, methyl 2-chloro-6-methylisonicotinate (CAS 3998-90-1) (1.000 g, 5.39 mmol, Eq: 1.00), zinc cyanide (759 mg, 6.47 mmol, Eq: 1.2) and Tetrakis-triphenylphosphin-palladium (623 mg, 539 μmol, Eq: 0.1) were mixed in DMF (17 ml). The RM was stirred under microwave at 160° C. for 30 minutes. Control with TLC: the reaction was finished. The RM was partitioned between EtOAc and water; extracted; the organic phase was dried over MgSO4; filtered; concentrated in vacuo. The crude material was purified by flash chromatography (silica gel, 100 g, 5% to 30% EtOAc in heptane). Purple solid. MS (ISP): 177.2 ([M+H]+)

Synthesis routes and methods II

Procedure details

To a solution of 2.03 g (11 mmol) of methyl 2-chloro-6-methylisonicotinate (Aldrich) in 20 mL of DMF (degassed) was added 1.14 g (9.73 mmol) of Zn(CN)2 and 1.18 g (1.02 mmol) of Pd(PPh3)4. The mixture was stirred at 80° C. for 12.5 h, and EtOAc and 20 mL of 10% NH4OH aqueous solution were added. The organic layer was washed with 20 mL of 10% NH4OH and 20 mL of brine. The combined aqueous layers were reextracted with EtOAc and washed with brine. The combined extracts were dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (30% EtOAc/hexanes) provided 1.3 g of methyl 2-cyano-6-methylisonicotinate in 68% yield.